Cas no 76935-77-8 (2-3-(methoxymethyl)phenylethan-1-amine)

• Product Name: 2-3-(methoxymethyl)phenylethan-1-amine
• CAS No: 76935-77-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6265315
• PubChem ID: 21831798
• Update Time: 2024-01-06

2-3-(methoxymethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenylethan-1-amine
• SCHEMBL1046364
• AKOS014933495
• DTXSID401297014
• 76935-77-8
• 2-[3-(methoxymethyl)phenyl]ethan-1-amine
• EN300-1832813
• 3-(Methoxymethyl)benzeneethanamine

• Inchi： 1S/C10H15NO/c1-12-8-10-4-2-3-9(7-10)5-6-11/h2-4,7H,5-6,8,11H2,1H3
• InChI Key： NRBZSHQHSAEUHT-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)CCN

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines